Molecular photoelectron spectroscopy. Part V. Ozone
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000085
Abstract
The photoelectron energy spectrum of ozone, measured using helium resonance line photons, has been used to derive five ionisation potentials smaller than 21·21 eV. Comparison is made with the related results for nitrogen dioxide.
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